BE“GHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for AZ683
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Compound of Interest

Compound Name: AZ683

Cat. No.: B1663804

Disclaimer: Information regarding a specific chemical designated "AZ683" is not publicly
available. The following procedures are provided as a general guideline for the disposal of a
hypothetical potent small molecule inhibitor in a laboratory setting and should be adapted to the
specific chemical's properties as detailed in its Safety Data Sheet (SDS). Always consult the
official SDS and your institution's Environmental Health and Safety (EHS) office before
handling or disposing of any chemical.

This guide provides essential safety and logistical information for the proper disposal of the
hypothetical compound AZ683, ensuring the safety of laboratory personnel and compliance
with regulatory standards.

Chemical and Physical Properties

A summary of the key properties of AZ683 is essential for understanding its potential hazards
and determining the appropriate disposal route.
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Property Value

6-acetyl-8-cyclopentyl-5-methyl-2-(5-(piperazin-

Chemical Name 1-yh)pyridin-2-ylamino)pyrido[2,3-d]pyrimidin-
7(8H)-one

Molecular Formula C2sH33N702

Molecular Weight 511.61 g/mol

Appearance Yellow solid

Solubility Soluble in DMSO (>10 mg/mL)

Storage Temperature -20°C

Personal Protective Equipment (PPE)

When handling AZ683, especially during disposal procedures, the following personal protective
equipment is mandatory to prevent exposure:

Gloves: Nitrile or other chemically resistant gloves.
Eye Protection: Safety glasses with side shields or goggles.
Lab Coat: A standard laboratory coat.

Respiratory Protection: A properly fitted respirator may be necessary if handling large
guantities or if there is a risk of aerosolization. Consult the SDS and your institution's EHS for
specific recommendations.

Step-by-Step Disposal Protocol

The proper disposal of AZ683, and any unused materials contaminated with it, is critical to
prevent environmental contamination and ensure a safe laboratory environment.

Unused or Expired AZ683

» Do not dispose of solid AZ683 or solutions containing AZ683 down the drain or in the regular
trash.
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» Place the original vial or a securely sealed container with the unused or expired compound
into a designated hazardous chemical waste container.

o Ensure the waste container is properly labeled with the chemical name ("AZ683"), the
approximate amount, and the date.

o Store the hazardous waste container in a designated, secure area, such as a satellite
accumulation area, until it is collected by your institution's EHS personnel.

Contaminated Labware

o Glassware:

o Rinse contaminated glassware (e.g., flasks, beakers) with a suitable solvent, such as
ethanol or isopropanol, to remove residual AZ683.

o Collect the initial rinsate as hazardous chemical waste.
o Subsequent rinses with soap and water can then be performed.
o Plasticware:

o Disposable plasticware (e.g., pipette tips, centrifuge tubes) that has come into contact with
AZ683 should be placed in a designated solid hazardous waste container.

o Do not place these items in the regular or biohazardous waste.

Liquid Waste

e Agueous and organic solutions containing AZ683 must be collected as hazardous chemical
waste.

o Use a dedicated, properly labeled waste container for all liquid waste generated from
experiments involving AZ683.

» Do not mix incompatible waste streams. If AZ683 was used in conjunction with other
chemicals, ensure the waste is segregated appropriately.
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Experimental Workflow & Disposal Pathway

The following diagram illustrates the logical workflow for handling and disposing of AZ683 in a
laboratory setting.
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Caption: Workflow for the safe handling and disposal of AZ683.

 To cite this document: BenchChem. [Proper Disposal Procedures for AZ683]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1663804#az683-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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